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Compound of Interest

Compound Name: NST-628

Cat. No.: B12368637 Get Quote

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) with detailed disposal

instructions for NST-628 is not publicly available. The following procedures are based on

general best practices for the disposal of novel research compounds and chemicals with similar

characteristics. Researchers, scientists, and drug development professionals must consult their

institution's Environmental Health and Safety (EHS) department for specific guidelines and

protocols.

Essential Safety and Logistical Information
The proper disposal of NST-628, a potent MAPK pathway molecular glue, is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance. Although

detailed hazard information is not yet fully characterized, its nature as a biologically active small

molecule necessitates handling it as potentially hazardous waste.

Quantitative Data Summary
A comprehensive Safety Data Sheet (SDS) would typically provide the following quantitative

data critical for risk assessment and disposal. In the absence of an official SDS for NST-628,

this table serves as a template for the types of information that should be sought from the

supplier or determined through appropriate analytical methods.
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Parameter Value Source / Notes

GHS Hazard Pictograms Not Available
Refer to institutional chemical

hazard assessment.

Signal Word Not Available
Assume "Warning" or "Danger"

as a precaution.

Hazard Statements Not Available

Handle with care to avoid

skin/eye contact and

inhalation.

Precautionary Statements Not Available
Use appropriate Personal

Protective Equipment (PPE).

LD50 / LC50 Not Available
Toxicity data is not currently

published.

Flash Point Not Available
For NST-628 solid. If in DMSO,

refer to DMSO SDS.

Boiling Point Not Available

Solubility Soluble in DMSO

Commonly prepared in

Dimethyl Sulfoxide for in vitro

use.

Disposal Protocols
The following protocols provide a step-by-step guide for the safe disposal of NST-628 in solid

form and as a solution in Dimethyl Sulfoxide (DMSO).

Disposal of Solid (Neat) NST-628
Waste Classification: Unused or waste solid NST-628 should be classified as hazardous

chemical waste.

Containerization:

Place the solid waste into a clearly labeled, sealable, and chemically compatible container.

A high-density polyethylene (HDPE) or glass container is recommended.
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The container must be labeled with a hazardous waste tag that includes:

The full chemical name: "NST-628"

The quantity of waste.

The date of accumulation.

The name of the principal investigator and laboratory contact information.

Storage: Store the sealed waste container in a designated satellite accumulation area,

segregated from incompatible materials.

Pickup: Arrange for waste pickup through your institution's EHS department.

Disposal of NST-628 in DMSO Solution
Solutions of NST-628 in DMSO are common in research settings. The entire solution must be

treated as hazardous waste.

Waste Classification: Classify the NST-628/DMSO solution as flammable and potentially

toxic organic waste. Do not dispose of it down the drain.

Containerization:

Collect the waste solution in a designated, leak-proof, and properly vented solvent waste

container.

Ensure the container is compatible with DMSO.

On the hazardous waste tag, list all components of the mixture: "Dimethyl Sulfoxide

(DMSO)" and "NST-628," along with their estimated concentrations or volumes.

Storage: Keep the waste container closed when not in use and store it in a well-ventilated

area, such as a flammable storage cabinet, away from sources of ignition.

Pickup: Contact your EHS office for disposal.
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Disposal of Contaminated Labware
Solid Waste: Items such as gloves, weigh boats, and pipette tips that are contaminated with

NST-628 should be collected in a designated solid chemical waste container.

Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated

sharps container for hazardous chemical waste.

Glassware:

For non-disposable glassware, triple-rinse with a suitable solvent (e.g., ethanol or

acetone).

Collect the first two rinsates as hazardous waste in your solvent waste container.

After thorough cleaning, the glassware can be washed and reused.

For disposable glassware, follow the triple-rinse procedure and then dispose of the glass

in a designated broken glass container.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of NST-
628 and associated materials.
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Caption: Workflow for the safe disposal of NST-628 waste streams.

To cite this document: BenchChem. [Proper Disposal of NST-628: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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